Cas no 143689-93-4 (1,2-Benzenediol, 3-methyl-6-nitro-)

• Product Name: 1,2-Benzenediol, 3-methyl-6-nitro-
• CAS No: 143689-93-4
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 108464
• PubChem ID: 45121162
• Update Time: 2025-04-18

1,2-Benzenediol, 3-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-methyl-6-nitro-
• 3-METHYL-5-NITROCATECHOL
• 3-methyl-6-nitro-1,2-Benzenediol
• 3-methyl-6-nitrocatechol
• 3-Methyl-6-nitrobenzene-1,2-diol
• 1,2-Benzenediol, 3-methyl-6-nitro-
• 143689-93-4

• Inchi： 1S/C7H7NO4/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,9-10H,1H3
• InChI Key： DPKDSDOOIONLAG-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 169.03751
• Monoisotopic Mass: 169.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 86.3A^2

Experimental Properties

• PSA: 83.6